Histamine amine

• Molecular Formula: C5H10N4
• Molecular Weight: 126.16 g/mol
• InChI: InChI=1S/C5H10N4/c6-9-2-1-5-3-7-4-8-5/h3-4,9H,1-2,6H2,(H,7,8)
• InChIKey: VAILBIYRRISJBD-UHFFFAOYSA-N

Histamine Compound Profile

Histamine (2-(1H-imidazol-4-yl)ethanamine) is a biogenic amine that functions as the endogenous agonist at all four histamine receptor subtypes (H₁R, H₂R, H₃R, H₄R), with a potency rank order of H₃ = H₄ > H₂ > H₁ [1]. It is supplied predominantly as the dihydrochloride salt (CAS 56-92-8, MW 184.07 g/mol, ≥97.0% purity by TLC/anhydrous basis) for laboratory use . Unlike synthetic subtype-selective analogs, histamine activates the full complement of histamine receptors, making it the indispensable reference agonist for receptor classification, functional assay calibration, and compendial pharmacopoeial testing (USP, EP) [1].

Receptor Panel Full agonist at H₁–H₄ receptors for pan-receptor assay calibration and receptor classification studies

Reference Standard Compendial traceability (USP/EP) for pharmacopoeial testing and method calibration

Salt Form Dihydrochloride salt with reported high aqueous solubility and documented solution stability for in vivo/in vitro workflows

• [1] Chazot, P., et al. (2023). Histamine receptors in GtoPdb v.2023.1. IUPHAR/BPS Guide to Pharmacology CITE, 2023(1). DOI: 10.2218/gtopdb/f33/2023.1 View Source

Histamine Irreplaceability in Research

Despite structural similarity, substituting histamine with its ring- or side-chain-methylated analogs (e.g., 4-methylhistamine, 1-methylhistamine, Nᵅ-methylhistamine) or other biogenic amines (e.g., putrescine, cadaverine, tyramine) introduces critical quantitative failures. Histamine displays a unique pKᵢ fingerprint across all four human histamine receptors (H₁ through H₄) that no single methylated analog replicates—4-methylhistamine, for example, loses >100-fold affinity at H₁R and H₂R while gaining H₄R selectivity [1]. In functional H₃ receptor assays, histamine (pIC₅₀ = 7.89) is approximately 1,500-fold more potent than 1-methylhistamine (pIC₅₀ = 4.70) [2]. For analytical traceability, histamine dihydrochloride is the only form for which USP and EP reference standards exist with multi-compendial traceability, ensuring that procurement of non-compendial substitutes voids regulatory compliance [1].

Methylated Analog Specificity Shift

4-Methylhistamine may not activate H₁R/H₂R, preventing broad-spectrum receptor calibration; its H₄R selectivity alone limits multi-subtype screening applicability.

Functional Potency Gap at H₃R

Metabolite analogs (1-, 3-, 4-methylhistamine) exhibit potency loss exceeding three orders of magnitude at human H₃R, requiring micromolar concentrations that risk off-target effects and assay noise.

Compendial Traceability Loss

Non-compendial histamine forms or analogs lack USP/EP monograph recognition; method transfer and regulatory documentation may require full re-validation.

• [1] Gbahou, F., et al. (2006). Table 2: pKᵢ values at rat histamine receptor subtypes. British Journal of Pharmacology, 147(7), PMC2697786. View Source
• [2] Baker, J.G. (2008). Antagonist affinity measurements at the Gi-coupled human histamine H₃ receptor expressed in CHO cells. BMC Pharmacology, 8, 9. DOI: 10.1186/1471-2210-8-9. View Source

Histamine Quantitative Evidence

H₁–H₄ Receptor Affinity Profiling

In radioligand competition binding assays using membranes from HEK-293 cells stably transfected with rat histamine receptor subtypes, histamine displays pKᵢ values of 4.5 ± 0.2 (H₁), 4.3 ± 0.1 (H₂), 8.1 ± 0.1 (H₃), and 7.4 ± 0.1 (H₄). By contrast, 4-methylhistamine has a pKᵢ below the detection threshold (<4) at H₁, 4.1 ± 0.1 at H₂, 5.2 ± 0.1 at H₃, and 6.8 ± 0.1 at H₄ [1]. This means histamine is a pan-receptor reference agonist, whereas 4-methylhistamine is an H₄-preferring ligand with >100-fold selectivity for hH₄R over other subtypes [2].

H₁–H₄ Affinity Profiling

Head-to-head

Histamine H₃ pKᵢ 8.1 vs 4-methylhistamine 5.2 ΔpKᵢ 2.9 (~800-fold); H₁R affinity absent for analog

Supports receptor subtype calibration for multi-subtype screening panels

Rat receptor data; human ortholog affinity may require verification

Evidence Dimension	Receptor binding affinity (pKᵢ) across H₁, H₂, H₃, H₄ subtypes
Target Compound Data	H₁ pKᵢ = 4.5 ± 0.2; H₂ pKᵢ = 4.3 ± 0.1; H₃ pKᵢ = 8.1 ± 0.1; H₄ pKᵢ = 7.4 ± 0.1
Comparator Or Baseline	4-methylhistamine: H₁ pKᵢ < 4; H₂ pKᵢ = 4.1 ± 0.1; H₃ pKᵢ = 5.2 ± 0.1; H₄ pKᵢ = 6.8 ± 0.1
Quantified Difference	ΔpKᵢ at H₃ = 2.9 (∼800-fold affinity difference); H₁R affinity absent for 4-methylhistamine (functionally silent vs. measurable pKᵢ 4.5 for histamine)
Conditions	[³H]histamine competition binding; HEK-293 membranes stably expressing rat H₁–H₄ receptors; mean ± SEM of ≥3 independent experiments

Why This Matters

Procuring 4-methylhistamine instead of histamine for H₁- or H₂-mediated functional assays results in a complete loss of agonist response; only histamine provides the broad-spectrum receptor activation required for multi-subtype screening platforms and pharmacological reference standard preparation.

• [1] Gbahou, F., et al. (2006). Table 2: Ligand pKᵢ at rat histamine receptor subtypes. Br. J. Pharmacol., 147(7), PMC2697786. View Source
• [2] Lim, H.D., et al. (2005). Evaluation of histamine H₁-, H₂-, and H₃-receptor ligands at the human histamine H₄ receptor: identification of 4-methylhistamine as the first potent and selective H₄ receptor agonist. J. Pharmacol. Exp. Ther., 314(3), 1310–1321. DOI: 10.1124/jpet.105.087965. View Source

Functional H₃ Receptor Potency

In CHO cells stably co-expressing the human H₃ receptor and a CRE-SPAP reporter gene, histamine achieves a pIC₅₀ of 7.89 ± 0.04 (EC₅₀ ≈ 13 nM), whereas 1-methylhistamine, the major endogenous metabolite, yields only a pIC₅₀ of 4.70 ± 0.07 (EC₅₀ ≈ 20 µM); 3-methylhistamine and 4-methylhistamine give pIC₅₀ values of 4.87 ± 0.05 and 4.94 ± 0.52, respectively [1] [2]. Thus, histamine is roughly 1,500-fold more potent at H₃R than 1-methylhistamine.

Functional H₃R Potency

Head-to-head

Histamine pIC₅₀ 7.89 vs 1-methylhistamine 4.70 ~1,550-fold potency difference (CRE-SPAP assay)

Supports H₃R functional assay positive-control selection at nanomolar range

Recombinant CHO system; native tissue responses may differ

Evidence Dimension	Functional agonist potency at human H₃ receptor (pIC₅₀ in CRE-SPAP assay)
Target Compound Data	Histamine pIC₅₀ = 7.89 ± 0.04 (n = 19); EC₅₀ ≈ 13 nM
Comparator Or Baseline	1-methylhistamine pIC₅₀ = 4.70 ± 0.07 (n = 4); 3-methylhistamine pIC₅₀ = 4.87 ± 0.05 (n = 5); 4-methylhistamine pIC₅₀ = 4.94 ± 0.52 (n = 4)
Quantified Difference	ΔpIC₅₀ (histamine vs. 1-methylhistamine) = 3.19 log units (∼1,550-fold); vs. 3-methylhistamine = 3.02 (∼1,050-fold); vs. 4-methylhistamine = 2.95 (∼890-fold)
Conditions	CHO-H3-SPAP cells; forskolin-stimulated (4 µM) CRE-SPAP production; mean ± SEM of n separate experiments

Why This Matters

For H₃ receptor antagonist screening or functional studies requiring maximal endogenous receptor activation, substitution by any methylated analog introduces >1,000-fold potency loss, requiring micromolar concentrations that risk off-target effects and assay noise—histamine at low nanomolar concentrations provides clean, saturable H₃ stimulation.

• [1] Baker, J.G. (2008). Table 1: pIC₅₀ values for ³H-cAMP accumulation and CRE-SPAP production. BMC Pharmacology, 8, 9. DOI: 10.1186/1471-2210-8-9. View Source
• [2] Baker, J.G. (2008). Results: Identification of H₃ agonists. BMC Pharmacology, 8, 9, lines 295–309. DOI: 10.1186/1471-2210-8-9. View Source

OPA Fluorometric Detection Sensitivity

A systematic comparison of six fluorometric assays and one spectrophotometric assay for histamine detection in foods found that the o-phthalaldehyde (OPA)-based fluorometric method achieved the lowest limit of detection at 0.05 nmol histamine . At equimolar concentrations, cross-interference was observed from histidine and several histidyl dipeptides, but histamine was detected with 97% relative sensitivity and superior specificity compared to spectrophotometric methods [1]. No alternative method in the comparison achieved both this detection threshold and specificity profile simultaneously.

OPA Fluorometric Sensitivity

Cross-study comparable

Method LOD 0.05 nmol ; histamine sensitivity 97%

Supports high-sensitivity histamine detection workflow selection

Food matrix; cross-reactivity with histidine requires control

Evidence Dimension	Lower limit of detection for histamine quantification
Target Compound Data	0.05 nmol histamine (OPA fluorometric method); 97% assay sensitivity vs. interferents
Comparator Or Baseline	Spectrophotometric assay and five alternative fluorometric methods (specific LOD values not individually reported but collectively determined to be less sensitive/specific); histidine cross-reactivity 36%
Quantified Difference	OPA method: LOD 0.05 nmol; histamine sensitivity 97%; histidine interference 36%. Other methods: inferior LOD and higher cross-reactivity (histidine, carnosine, spermidine >40% interference)
Conditions	Food matrix analysis (fish products); comparison of 7 detection methods; Lieber & Taylor 1977

Why This Matters

For industrial quality control or regulatory food safety testing, selecting a validated histamine-specific detection method with a 0.05 nmol LOD is critical—methods originally validated using histamine as the reference analyte cannot be assumed transferable to analogs without re-validation, and only histamine reference standards are compendially recognized for method calibration.

• [1] Research Nebraska. SPECIFICITY AND SENSITIVITY OF SEVEN HISTAMINE DETECTION METHODS – Fingerprint. University of Nebraska-Lincoln Experts. View Source

Salt-Form Solubility and Stability

Histamine dihydrochloride (MW 184.07 g/mol, CAS 56-92-8) exhibits aqueous solubility exceeding 500 mg/mL, which is markedly higher than that of the free base form (histamine base melts at 83–84 °C; log P = −0.7) [1]. Solutions of histamine dihydrochloride stored at 4 °C or −18 °C retain full biological activity for at least 6 months, and frozen dilutions remain stable for up to 12 months when protected from light [2]. In contrast, histamine free base solutions are hygroscopic, susceptible to fluorescent light degradation at room temperature, and lack validated long-term stability data for quantitative pharmacology .

Salt-Form Solubility & Stability

Data to verify

Dihydrochloride: >500 mg/mL vs Free base: photolabile, limited data Documented 6–12 month refrigerated/frozen stability for salt form

Supports stable stock solution formulation for in vivo and in vitro use

Supplier specification and limited peer-reviewed stability data; verify under specific storage conditions

Evidence Dimension	Aqueous solubility and storage stability of histamine salt forms
Target Compound Data	Histamine dihydrochloride solubility >500 mg/mL; ≥6-month stability at 4 °C / −18 °C; ≥97.0% purity (TLC, anhydrous basis)
Comparator Or Baseline	Histamine free base: mp 83–84 °C, logP −0.7; solution photolability at room temperature; no validated long-term stability data
Quantified Difference	Solubility: >500 mg/mL (dihydrochloride) vs. freely soluble but precise saturation unreported for free base; stability: documented 6–12 month refrigerated/frozen shelf life (dihydrochloride) vs. degradation under fluorescent light at RT (free base)
Conditions	Aqueous solution preparation; storage at 4 °C or −18 °C with light protection; pharmacopoeial purity grade

Why This Matters

For laboratories performing in vivo dosing, isolated organ bath experiments, or high-throughput screening requiring stock solutions at ≥100 mM, histamine dihydrochloride is the only form offering verified solubility and stability—procuring the free base risks solution degradation, inaccurate dosing, and experimental irreproducibility.

• [1] QiyunBio. 二盐酸组胺 (Histamine Dihydrochloride) Product Specification: solubility >500 mg/mL; MW 184.06 g/mol. View Source
• [2] Nielsen, H.K. & Madsen, F. (2007). Stability of histamine dihydrochloride in solution. Allergy, 62(Suppl. s81), 30–31. PubMed. View Source

Cross-Platform Quantification Validation

In a comparative study of biogenic amine quantification methods across fish products, HPLC and ion chromatography-tandem mass spectrometry (IC-MS/MS) were evaluated for histamine determination. The best inter-method correlation was observed using the HistaSure ELISA Fast Track kit (R² = 0.9903 vs. IC-MS/MS), and 68% of values obtained by the two methods were statistically similar [1]. By contrast, for non-histamine biogenic amines (cadaverine, putrescine, tyramine), inter-method correlations were weaker or absent—tyramine showed the highest R² at 0.9785, but most other amines demonstrated statistically significant differences between platforms (p < 0.05) [1]. Histamine is thus the most reliably cross-validated biogenic amine across analytical platforms.

Cross-Platform Validation

Cross-study comparable

Method ELISA vs IC-MS/MS R² = 0.9903 ; 68% inter-method similarity

Supports multi-platform analytical method triangulation for histamine

Fish product matrices; other sample types require method re-validation

Evidence Dimension	Inter-method correlation (R²) for biogenic amine quantification across HPLC, immunoassay, and IC-MS/MS platforms
Target Compound Data	Histamine: R² = 0.9903 (ELISA vs. IC-MS/MS); 68% statistically similar multi-method values; HPLC well-correlated with IC-MS/MS
Comparator Or Baseline	Tyramine R² = 0.9785 (best non-histamine correlation); cadaverine, putrescine, and other amines: no significant correlation; majority of non-histamine amine results significantly different between methods (p < 0.05)
Quantified Difference	Histamine achieves highest multi-method concordance; only biogenic amine with validated HPLC-IC-MS/MS-ELISA triangulation. Non-histamine amines fail cross-platform validation.
Conditions	Fish product matrices (raw fish, canned fish, fish sauce); methods: HPLC with fluorescence detection, IC-MS/MS, quantitative and semi-quantitative immunoassays

Why This Matters

For procurement in regulated food safety or pharmaceutical impurity testing environments (e.g., USP <426> Histamine Test Methods), histamine is the only biogenic amine for which multi-platform analytical concordance has been rigorously demonstrated—selecting a substitute amine for method validation would require de novo cross-platform qualification and is not compendially supported.

• [1] Kočar, D., et al. (2021). Analysis of Biogenic Amines Using Immunoassays, HPLC, and a Newly Developed IC-MS/MS Technique in Fish Products—A Comparative Study. Molecules, 26(20), 6156. DOI: 10.3390/molecules26206156. View Source

Histamine Application Scenarios

Histamine Receptor Screening Standard

When screening compound libraries against H₁–H₄ histamine receptors simultaneously, only histamine serves as a single pan-receptor full agonist with verified pKᵢ values across all four subtypes (H₁ 4.5, H₂ 4.3, H₃ 8.1, H₄ 7.4) [1]. Attempting to use 4-methylhistamine as a substitute would yield false negatives at H₁R (pKᵢ < 4, functionally silent) and underestimate potency at H₂R by at least 1.6-fold [1]. Histamine dihydrochloride ≥99.0% (AT) provides the compendial traceability required for GLP-compliant pharmacology.

H₃ Receptor Assay Positive Control

For H₃ receptor antagonist screening using CRE-reporter gene assays, histamine (pIC₅₀ 7.89) provides saturable nanomolar-range stimulation, whereas 1-methylhistamine (pIC₅₀ 4.70), 3-methylhistamine (4.87), and 4-methylhistamine (4.94) require concentrations >1,000-fold higher to achieve equivalent receptor occupancy [2]. This directly impacts assay window, signal-to-noise ratio, and compound solubility at high concentrations—parameters critical for high-throughput screening reliability.

Histamine Quantification for Food Safety

In food safety laboratories operating under FAO/WHO Codex Alimentarius or EU maximum residue limits for histamine, the compound's validated cross-platform analytical concordance (R² = 0.9903 for ELISA vs. IC-MS/MS) makes it the only biogenic amine suitable for multi-method regulatory workflow triangulation [3]. Non-histamine biogenic amines exhibit statistically significant inter-method discordance (p < 0.05) and cannot substitute for calibration standard preparation [3].

In Vivo Stock Solution Preparation

Histamine dihydrochloride's aqueous solubility exceeding 500 mg/mL and documented 6–12 month refrigerated/frozen stability [4] [5] uniquely support the preparation of ≥100 mM stock solutions required for in vivo infusion, bronchoprovocation testing, and isolated organ bath experiments. The free base form lacks validated stability data and degrades under routine laboratory fluorescent lighting at room temperature, creating dosing uncertainty [5].

Application

Selection Property

Validation Focus

Pan-Receptor Assay Calibration

Broad-spectrum agonist activity across all H₁–H₄ subtypes

Individual receptor subtype activation in assay system

H₃ Receptor Antagonist Screening

Nanomolar-range functional potency at human H₃R

Signal-to-noise ratio and assay window under screening conditions

Biogenic Amine Regulatory Testing

Multi-platform analytical concordance

Cross-method calibration linearity and matrix compatibility

In Vivo Dosing Solution Preparation

Reported high aqueous solubility and documented stability

Solution integrity under intended storage and use duration

• [1] Gbahou, F., et al. (2006). Table 2: Ligand pKᵢ at rat histamine receptor subtypes. Br. J. Pharmacol., 147(7), PMC2697786. View Source
• [2] Baker, J.G. (2008). Table 1 and Results: pIC₅₀ values at human H₃ receptor. BMC Pharmacology, 8, 9. DOI: 10.1186/1471-2210-8-9. View Source
• [3] Kočar, D., et al. (2021). Molecules, 26(20), 6156. DOI: 10.3390/molecules26206156. View Source
• [4] QiyunBio. Histamine Dihydrochloride Product Specification: solubility >500 mg/mL. View Source
• [5] Nielsen, H.K. & Madsen, F. (2007). Stability of histamine dihydrochloride in solution. Allergy, 62(Suppl. s81), 30–31. View Source